Cas no 214915-72-7 (2-(6-Bromo-1H-indol-3-yl)ethanol)

2-(6-Bromo-1H-indol-3-yl)ethanol structure
214915-72-7 structure
Product Name:2-(6-Bromo-1H-indol-3-yl)ethanol
CAS No:214915-72-7
MF:C10H10BrNO
MW:240.09650182724
MDL:MFCD11617180
CID:1038071
PubChem ID:18942297
Update Time:2025-04-20

2-(6-Bromo-1H-indol-3-yl)ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-(6-Bromo-1H-indol-3-yl)ethanol
    • 1H-INDOLE-3-ETHANOL,6-BROMO-
    • 4-bromo tryptophol
    • 6-bromotryptophol
    • 6-bromo-tryptophol
    • AK105889
    • ANW-61897
    • CTK8B9046
    • KB-223470
    • Q689
    • SureCN4227663
    • 2-(6-Bromo-1H-indol-3-yl)ethan-1-ol
    • 1H-Indole-3-ethanol, 6-bromo-
    • FCH1405620
    • AB0017745
    • AX8019240
    • ST24027584
    • Z4410
    • AKOS016004942
    • DS-2467
    • CS-0155768
    • DTXSID10596702
    • DB-337709
    • 214915-72-7
    • MFCD11617180
    • FS-3676
    • SCHEMBL4227663
    • A879056
    • MDL： MFCD11617180
    • Inchi： 1S/C10H10BrNO/c11-8-1-2-9-7(3-4-13)6-12-10(9)5-8/h1-2,5-6,12-13H,3-4H2
    • InChI Key： ANIPJGAEJCDVFF-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C=1)NC=C2CCO

Computed Properties

  • Exact Mass: 238.99458g/mol
  • Monoisotopic Mass: 238.99458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 36

Experimental Properties

  • Boiling Point: 411.5±30.0°C at 760 mmHg

2-(6-Bromo-1H-indol-3-yl)ethanol Security Information

  • Signal Word：Warning
  • Hazard Statement： H302-H317
  • Warning Statement： P280
  • Storage Condition：Sealed in dry,Room Temperature

2-(6-Bromo-1H-indol-3-yl)ethanol Pricemore >>

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